Cas no 606921-20-4 (Pentacene, 1,11-dinitro-)

• Product Name: Pentacene, 1,11-dinitro-
• CAS No: 606921-20-4
• MF: C₂₂H₁₂N₂O₄
• MW: 368.341685295105
• CID: 1620789
• Update Time: 2024-09-12

Pentacene, 1,11-dinitro- Chemical and Physical Properties

Names and Identifiers

• Pentacene, 1,11-dinitro-

• Inchi： 1S/C22H12N2O4/c25-23(26)21-5-1-3-13-7-15-9-16-8-14-4-2-6-22(24(27)28)20(14)12-18(16)10-17(15)11-19(13)21/h1-12H
• InChI Key： QDOJACAPXVLLFO-UHFFFAOYSA-N
• SMILES： C1=CC2=CC3=CC4=CC5=CC=CC([N+]([O-])=O)=C5C=C4C=C3C=C2C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 368.07976

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 647.4±35.0 °C(Predicted)
• PSA: 86.28